Cas no 64107-35-3 (Benzaldehyde, 2-(2-propenylthio)-)

• Product Name: Benzaldehyde, 2-(2-propenylthio)-
• CAS No: 64107-35-3
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 1669145
• PubChem ID: 12247146
• Update Time: 2025-04-21

Benzaldehyde, 2-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(2-propenylthio)-
• 2-(Allylthio)benzaldehyde
• SCHEMBL5363287
• HS-3460
• 2-(2-Propen-1-ylthio)benzaldehyde
• 64107-35-3
• 2-(prop-2-en-1-ylsulfanyl)benzaldehyde

• Inchi： 1S/C10H10OS/c1-2-7-12-10-6-4-3-5-9(10)8-11/h2-6,8H,1,7H2
• InChI Key： YKYSQXWLXGPLJF-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 178.0453
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07